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Compound of Interest

Compound Name: Chlorodicyclohexylborane

CAS No.: 36140-19-9

Cat. No.: B1586884

Get Quote

Chlorodicyclohexylborane, with the chemical formula (C₆H₁₁)₂BCl, is a powerful and versatile

organoborane reagent indispensable in modern organic synthesis.[1] Its primary utility lies in its

capacity to serve as a precursor for the regio- and stereoselective formation of boron enolates

from ketones and other carbonyl compounds. These enolates are crucial intermediates in a

variety of carbon-carbon bond-forming reactions, most notably the aldol addition, where they

enable precise control over the stereochemical outcome of the product.[2] The sterically

demanding dicyclohexyl groups provide a unique chiral environment that influences the

transition state geometry, making it a reagent of choice for achieving high diastereoselectivity.

This guide provides a comprehensive, field-proven methodology for the in situ preparation and

subsequent purification of chlorodicyclohexylborane for laboratory use. The synthesis is a

robust, two-step process commencing with the hydroboration of cyclohexene to form the

dicyclohexylborane intermediate, which is then converted to the final product via chlorination.

We will delve into the causality behind each experimental choice, ensuring a self-validating

protocol grounded in established chemical principles.
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Part 1: Synthesis of the Dicyclohexylborane
Precursor
The foundational step in this synthesis is the hydroboration of cyclohexene. This reaction

involves the addition of a B-H bond across the double bond of the alkene.

Causality of Reagent Selection and Stoichiometry
The choice of the borane source is critical. While borane-tetrahydrofuran (BH₃·THF) is a

common hydroborating agent, borane-dimethyl sulfide (BH₃·SMe₂ or BMS) is often preferred

for this synthesis due to its enhanced stability and availability as a concentrated, neat liquid.[3]

[4] The reaction stoichiometry is precisely controlled at a 2:1 molar ratio of cyclohexene to the

borane source. This ensures the sequential addition of two cyclohexene molecules to each

borane molecule, selectively forming the desired dialkylborane, (c-C₆H₁₁)₂BH, and minimizing

the formation of mono- and trialkylborane side products.[5][6]

Reaction Mechanism and Conditions
The hydroboration proceeds through a concerted, four-membered ring transition state where

the boron atom adds to the less substituted carbon and the hydrogen atom to the more

substituted carbon of the double bond (an anti-Markovnikov addition).[7] For a symmetrical

alkene like cyclohexene, this regioselectivity is not a factor. The addition is syn, meaning the

boron and hydrogen atoms are delivered to the same face of the double bond.[4]

To ensure a clean and efficient reaction, the following conditions are paramount:

Anhydrous Environment: All organoboranes are sensitive to moisture and protic solvents.

Therefore, all glassware must be oven-dried, and anhydrous solvents must be used.[8]

Inert Atmosphere: The reaction must be conducted under a positive pressure of an inert gas,

such as nitrogen or argon, to prevent oxidation of the borane reagents.[8][9]

Low-Temperature Control: The reaction is initiated at 0 °C (ice bath). This is crucial for

controlling the exothermicity of the hydroboration and ensuring the selective formation of the

dicyclohexylborane dimer, which conveniently precipitates from common ether solvents as a

stable, white solid.[5][6][10] This precipitation drives the reaction to completion and provides

a visual indicator of the intermediate's formation.[3][11]
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Part 2: Chlorination to Yield
Chlorodicyclohexylborane
With the dicyclohexylborane intermediate formed and isolated by simple decantation, the next

step is its conversion to the target chloro-derivative.

Chlorinating Agent and Reaction Logic
The most direct and high-yielding method for this transformation is the reaction of

dicyclohexylborane with anhydrous hydrogen chloride (HCl).[5] The reaction is a

straightforward substitution where the hydride on the boron is replaced by a chloride ion. A

significant advantage of this method is the clean nature of the reaction, which produces only

the desired product and hydrogen gas (H₂).

(c-C₆H₁₁)₂BH + HCl → (c-C₆H₁₁)₂BCl + H₂↑

This evolution of flammable hydrogen gas is a critical safety consideration and necessitates

that the reaction be performed in a well-ventilated fume hood with a safe venting system.[5]

The reaction is typically conducted in an anhydrous ether solvent, and the dissolution of the

solid dicyclohexylborane precipitate to form a clear solution indicates the completion of the

reaction.[5]

Quantitative Data Summary
The following table outlines the typical quantities and parameters for this synthesis.
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Reagent/Para
meter

Molecular
Formula

Molar Mass (
g/mol )

Amount Molar Equiv.

Step 1:

Hydroboration

Cyclohexene C₆H₁₀ 82.14 41 mL (33.2 g) 2.02

Borane-dimethyl

sulfide
BH₃·SMe₂ 75.97 20 mL 1.00

Diethyl ether

(anhydrous)
(C₂H₅)₂O 74.12 150 mL -

Temperature - - 0 °C -

Reaction Time - - 3 hours -

Step 2:

Chlorination

Dicyclohexylbora

ne
(C₆H₁₁)₂BH 178.12 ~35.6 g 1.00

Anhydrous HCl

in ether
HCl 36.46

66.7 mL (3M

soln.)
1.00

Diethyl ether

(anhydrous)
(C₂H₅)₂O 74.12 100 mL -

Temperature - - 0 °C -

Overall

Expected

Product Yield
(C₆H₁₁)₂BCl 212.57 31.6 g (75%) -

Table based on the procedure reported by PrepChem.[5]

Detailed Experimental Protocols
Mandatory Safety Precautions
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This procedure involves pyrophoric, flammable, and corrosive materials. It must be performed

by trained personnel in a well-ventilated chemical fume hood. Personal Protective Equipment

(PPE), including safety glasses, a face shield, a flame-retardant lab coat, and appropriate

gloves, is mandatory. An inert atmosphere setup (Schlenk line or glovebox) is required.

Workflow Visualization
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Preparation

Step 1: Dicyclohexylborane Synthesis

Step 2: Chlorination

Purification

Oven-dry all glassware

Assemble under N2/Ar atmosphere

Charge flask with Et2O and Cyclohexene

Cool to 0 °C

Slowly add Borane-Dimethyl Sulfide (BMS)

Stir at 0 °C for 3 hours
(White solid precipitates)

Isolate solid via cannula transfer of supernatant

Suspend solid in fresh anhydrous Et2O

Cool to 0 °C

Slowly add anhydrous HCl in Et2O
(Vent H2 gas safely!)

Stir until a clear solution forms

Remove solvent under reduced pressure

Purify by vacuum distillation

Collect pure Chlorodicyclohexylborane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Chlorodicyclohexylborane.
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Protocol 1: Synthesis of Dicyclohexylborane
Intermediate

Assemble a 500-mL, three-necked, round-bottom flask equipped with a magnetic stir bar, a

rubber septum, a thermometer, and a nitrogen inlet connected to a mercury bubbler or oil

bubbler. Ensure all glassware is rigorously oven-dried and cooled under a stream of

nitrogen.

Charge the flask with 150 mL of anhydrous diethyl ether followed by 41 mL (400 mmol) of

cyclohexene via syringe.[5]

Cool the stirred solution to 0 °C using an ice-water bath.

Slowly add 20 mL (200 mmol) of borane-dimethyl sulfide complex (BMS, 10 M) dropwise via

syringe over 30 minutes, ensuring the internal temperature does not rise above 5 °C.[5][9]

After the addition is complete, continue stirring the mixture at 0 °C for 3 hours. During this

time, dicyclohexylborane will precipitate as a thick white solid.[5]

Stop the stirring and allow the solid to settle. Carefully remove the supernatant liquid via a

double-ended needle (cannula) under positive nitrogen pressure.

Wash the remaining white solid with a small portion (e.g., 20 mL) of cold, anhydrous diethyl

ether and remove the wash liquid via cannula. The resulting solid is used directly in the next

step.

Protocol 2: Synthesis and Purification of
Chlorodicyclohexylborane

To the flask containing the freshly prepared dicyclohexylborane solid, add 100 mL of fresh,

anhydrous diethyl ether and resume stirring.[5]

Cool the resulting suspension to 0 °C in an ice-water bath.

Slowly add 66.7 mL of a 3M solution of anhydrous HCl in diethyl ether (200 mmol) dropwise

via syringe. Caution: This addition will cause vigorous evolution of hydrogen gas. Ensure a

safe and adequate vent is in place.[5]
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Continue stirring at 0 °C. The reaction is complete when all the white solid has dissolved,

and gas evolution has ceased, resulting in a clear solution.[5]

Characterization of the crude product in solution can be performed using ¹¹B NMR

spectroscopy, which should show a characteristic peak for Chx₂BCl at approximately δ +66

ppm in diethyl ether.[5]

For purification, carefully remove the diethyl ether solvent using a rotary evaporator.

Assemble a vacuum distillation apparatus with dry glassware. Distill the crude residue under

reduced pressure. The pure chlorodicyclohexylborane is collected as a liquid.[5]

Boiling Point: 95-101 °C at 0.35-1 mmHg.[5][12]

Reaction Mechanism Overview
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Step 1: Hydroboration Step 2: Chlorination

BH3•SMe2

+

Et2O, 0°C

Cyclohexylborane

+

Dicyclohexylborane
((C6H11)2BH)

Dicyclohexylborane

+

Anhydrous HCl

Et2O, 0°C

Chlorodicyclohexylborane
((C6H11)2BCl)

+

H2 (gas)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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